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Abstract & Introduction

Adenosine 5'-monophosphate (AMP), specifically its disodium salt, is a critical reagent in
biochemistry and cell biology.[1][2] It serves as a central metabolic signal, functioning as an
allosteric activator of AMP-activated protein kinase (AMPK)—the cellular "energy gauge"—and
as a substrate for enzymes like 5'-nucleotidase.[1]

Despite its ubiquity, AMP is chemically labile. The phosphoester bond is susceptible to
hydrolysis, particularly under acidic conditions or elevated temperatures. Improper preparation
(e.g., autoclaving) or storage can lead to significant degradation, introducing experimental
variability in enzyme kinetics or cell signaling assays.

This guide provides a standardized, field-proven protocol for preparing a stable 100 mM AMP
Disodium Salt stock solution, ensuring high purity and long-term stability.
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Physicochemical Properties

Before preparation, verify the specific form of AMP in your inventory. The disodium salt is
preferred over the free acid due to superior aqueous solubility.

Property Detail
Compound Name Adenosine 5-monophosphate disodium salt
CAS Number 4578-31-8
Molecular Weight (MW) ~391.18 g/mol (Anhydrous)*
Solubility Water: = 50 mg/mL (Clear, colorless)
pKa Phosphate group pKa values are ~0.9 and ~6.1
Absorbance = 259 nm
15,400 M
Extinction Coefficient (
cm
)
atpH 7.0

*Note: Always check the manufacturer's label for hydration states (e.g., monohydrate,
dihydrate). Adjust mass calculations accordingly.

Critical Parameters for Stability
A. Temperature (The Arrhenius Effect)

Nucleotide hydrolysis is temperature-dependent.
e Room Temp (25°C): Significant degradation (>10%) can occur within 10 days.[3]
» Refrigerated (4°C): Stable for weeks (up to 25 weeks in sterile conditions).

e Frozen (-20°C / -80°C): Stable for 6-12 months.

B. pH Sensitivity
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AMP is most stable at neutral pH (7.0-7.5).

e Acidic pH (< 6.0): Accelerates the hydrolysis of the glycosidic bond (releasing adenine) and
the phosphoester bond.

o Alkaline pH (> 8.0): Generally more stable than acidic, but can promote deamination over
long periods.

C. Sterilization (The "No-Heat" Rule)

NEVER autoclave AMP solutions. Autoclaving (121°C, 15 psi) will thermally degrade the
nucleotide, breaking the phosphate bond. Sterilization must be achieved via 0.22 um filtration.

Protocol: Preparation of 100 mM Stock Solution (10
mL)

Target Concentration: 100 mM Volume: 10 mL Solvent: Nuclease-free, deionized water (Milli-Q)

Step 1: Calculation
Verify the Formula Weight (FW) on your specific bottle.

o Example FW (Disodium salt, anhydrous): 391.18 g/mol [1][2]
e Target Molarity: 0.1 M (100 mM)

e Target Volume: 0.01 L (10 mL)

Step 2: Dissolution & pH Adjustment

e Weigh 391.2 mg of AMP Disodium Salt.[4]

Transfer to a sterile 15 mL conical tube.

Add 8.0 mL of nuclease-free water. (Do not add full volume yet).

Vortex gently until completely dissolved.

Critical Step: Measure pH.
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o Disodium AMP in water typically yields a pH near neutral, but it can drift.
o If pH < 6.5 or > 8.0, adjust to pH 7.0-7.4 using small aliquots of 1N NaOH or 1N HCI.

o Note: Use a micro-pH probe to avoid contaminating the bulk solution.

Step 3: Final Volume & Sterilization

o Add water to bring the final volume to exactly 10.0 mL.

Mix by inversion.

Draw the solution into a sterile syringe.

Attach a 0.22 um PES (Polyethersulfone) or PVDF syringe filter.

Dispense into sterile microcentrifuge tubes (aliquots).

Step 4: Aliquoting Strategy

Avoid repeated freeze-thaw cycles, which can degrade nucleotides.
e Working Aliquots: 100 pL — 500 pL (for daily use).

e Archive Stocks: 1 mL (for long-term storage).

Quality Control (QC) Verification

Before freezing, validate the concentration using UV spectrophotometry.

Dilution: Prepare a 1:1000 dilution (e.g., 1 pL stock + 999 pL buffer/water).

Blank: Use the same water/buffer used for dilution.

Measurement: Read Absorbance at 260 nm (

).

Calculation:
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o Expected

: ~1.54 (for a 100 uM diluted solution).

Visualization: Preparation Workflow
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Figure 1: Logical workflow for the preparation of sterile, stable AMP stock solutions. Red nodes
indicate critical control points (pH and Sterilization).

Storage & Stability Logic

Understanding the degradation pathways helps in troubleshooting. The primary risk is
hydrolysis, which breaks AMP into Adenosine and Inorganic Phosphate (Pi).

AMP Stock Solution

Hydrolysis Risk
Accelerating Factors: [ (Phosphate Ester Bond Cleavage)
1. Acidic pH (<6.0) gaumu

2. Heat (>25°C)
3. Autoclaving

Experimental Failure:

Degradation Products:
Adenosine + Pi

1. Inaccurate Enzyme Kinetics
2. Failed AMPK Activation

Click to download full resolution via product page

Figure 2: Stability logic illustrating the causality between environmental factors, hydrolysis, and
experimental impact.

Troubleshooting Guide

Issue Possible Cause Solution

S Solution too concentrated or Warm to RT and vortex. Max
Precipitation

too cold. solubility is ~100 mg/mL.[1]

_ Recalculate mass using the
) Hydration state of powder
Low A260 Reading ) q exact FW on the bottle (e.g.,
ignored.
g monohydrate).

) ) o o Discard immediately. Prepare
Yellowing of Solution Oxidation or contamination. ) )
fresh using sterile water.

] o ) Use single-use aliquots. Do
High Variability in Assay Freeze-thaw degradation.
not refreeze more than once.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12349979/docs#application-note-
preparation-and-stabilization-of-adenosine-5-monophosphate-amp-stock-solutions-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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